(R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-chloropropan-1-one

• IUPAC Name: 1-[(3R)-3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]-3-chloropropan-1-one
• InChI: InChI=1S/C25H25ClN6O2/c26-13-12-21(33)31-14-4-5-18(15-31)32-25-22(24(27)28-16-29-25)23(30-32)17-8-10-20(11-9-17)34-19-6-2-1-3-7-19/h1-3,6-11,16,18H,4-5,12-15H2,(H2,27,28,29)/t18-/m1/s1
• InChI Key: VJQOEGZWPHTCTQ-GOSISDBHSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCCl)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
• Isomeric SMILES: C1C[C@H](CN(C1)C(=O)CCCl)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
• Molecular Formula: C25H25ClN6O2
• Molecular Weight: 477.0 g/mol

Description

(R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-chloropropan-1-one is a useful research compound. Its molecular formula is C25H25ClN6O2 and its molecular weight is 477.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-chloropropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-1-(3-(4-Amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-3-chloropropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Derivatives : The compound's derivatives have been synthesized through various methods. For example, Rahmouni et al. (2014) detailed the preparation of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through intramolecular cyclization and subsequent reactions (Rahmouni et al., 2014).

• Potential in Cancer Therapy : A derivative of the compound has been investigated as an Aurora kinase inhibitor, suggesting potential utility in cancer treatment. This was highlighted in a study on Aurora kinase inhibitors indicating their potential in addressing cancer-related issues (ロバート ヘンリー，ジェームズ, 2006).

• Anticancer and Anti-inflammatory Properties : Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives and evaluated them for cytotoxic and anti-5-lipoxygenase activities, suggesting potential applications in anticancer and anti-inflammatory treatments (Rahmouni et al., 2016).

Biological Applications

• Antimicrobial and Anticancer Activity : Research by Hafez et al. (2016) on novel pyrazole derivatives including pyrazolo[3,4-d]pyrimidine derivatives showed promising antimicrobial and anticancer activities (Hafez et al., 2016).

• Inhibitors of mTOR Kinase in Cancer Therapy : A study by Nowak et al. (2009) identified derivatives of pyrazolopyrimidines as potent and selective inhibitors of the mammalian target of rapamycin (mTOR) kinase, suggesting their potential use in cancer therapy (Nowak et al., 2009).

• Antibacterial Activity : Research by Merugu et al. (2010) on piperidine containing pyrimidine imines demonstrated notable antibacterial activity, suggesting potential pharmaceutical applications (Merugu et al., 2010).

Pharmacological Applications

• Anticonvulsant Agent Development : Severina et al. (2021) developed an HPLC method for the determination of related substances in Epimidin, a promising anticonvulsant drug candidate that includes a pyrazolo[3,4-d]pyrimidin-4-one derivative (Severina et al., 2021).